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Introduction

FD-1080 is a heptamethine cyanine dye that has emerged as a significant tool in biomedical
research.[1] Its prominence stems from its unique photophysical properties as a small-molecule
fluorophore operating within the second near-infrared (NIR-II) window, with excitation and
emission maxima at approximately 1064 nm and 1080 nm, respectively.[2][3] This spectral
range is advantageous for in vivo studies as it minimizes tissue autofluorescence and light
scattering, allowing for deeper tissue penetration and higher-resolution imaging compared to
traditional visible and NIR-I fluorophores.[3][4] This guide provides a comprehensive overview
of FD-1080's applications, supported by quantitative data, experimental protocols, and visual
diagrams to facilitate its integration into advanced biomedical research.

Core Properties and Quantitative Data

The utility of FD-1080 in biomedical imaging is underpinned by its distinct photophysical
characteristics. A summary of its key quantitative properties is presented below.
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Property Value Source
Excitation Wavelength (Aex) ~1064 nm [2][3]
Emission Wavelength (Aem) ~1080 nm [2][3]
Quantum Yield (in water) 0.31% [3]
Quantum Yield (with Fetal & 04% 315]
Bovine Serum)

Molar Mass 765.31 g/mol [1]
Molecular Formula C40H38CIN2Na06S2 [1]

Key Applications in Biomedical Research

FD-1080's primary application lies in high-resolution, deep-tissue in vivo imaging. Its utility has
been demonstrated in several key areas of biomedical research, most notably in vascular
imaging and targeted cancer imaging.

High-Resolution Vascular Imaging

The ability of FD-1080 to visualize deep-tissue vasculature with high clarity has been a
significant advancement. Researchers have successfully used FD-1080 for non-invasive
imaging of the hindlimb and brain vasculature in animal models.[3] The high signal-to-
background ratio in the NIR-Il window allows for the clear delineation of fine vascular structures
through intact skin and skull.[2] Furthermore, dynamic imaging with FD-1080 has been
employed to quantify physiological parameters such as respiratory rate by tracking the
craniocaudal motion of the liver.[2][3]

Targeted Cancer Imaging and Therapy

In oncology research, FD-1080 has been utilized as an imaging agent for targeted drug
delivery systems. A notable application involves its incorporation into dual-peptide-
functionalized human serum albumin (HSA) patrticles for targeted imaging of hepatocellular
carcinoma (HCC).[6] In this system, FD-1080 serves as the imaging component of a
nanoparticle designed to specifically target glypican-3 (GPC-3), a protein overexpressed on the
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surface of HCC cells.[6] This targeted approach leads to enhanced fluorescence intensity at the
tumor site, enabling precise tumor localization.[6]

Beyond imaging, FD-1080 exhibits potential as a photosensitizer in photodynamic therapy
(PDT). Upon irradiation with an 808 nm laser, it has been shown to generate singlet oxygen
(102), a reactive oxygen species capable of inducing cancer cell death.[6] This dual
functionality as both an imaging agent and a photosensitizer positions FD-1080 as a promising
candidate for "theranostics," an approach that combines diagnostics and therapeutics.

Experimental Protocols

To facilitate the practical application of FD-1080, detailed methodologies for key experiments
are provided below.

Preparation of FD-1080-Loaded Liposomes

This protocol describes the preparation of liposomes incorporating FD-1080, which can be
used for NIR-triggered drug release studies.

Component Mixture: In a round-bottom flask, combine 0.1 mg of FD-1080, 20 mg of
phosphatidylcholine, and 5 mg of cholesterol.[2]

o Dissolution: Dissolve the mixture in a 5:1 solution of chloroform/methanol. Allow the mixture
to stand overnight at room temperature to ensure complete dissolution.[2]

e Film Formation: Dry the solution at 37°C using a rotary evaporator to form a thin, uniform
liposome film on the flask wall.[2]

e Solvent Removal: Further dry the film with a stream of nitrogen for 5 minutes to remove any
residual organic solvent.[2]

o Hydration: Hydrate the lipid film with the desired aqueous buffer to form the liposomal
suspension.

In Vitro Cell Staining with FD-1080

This protocol outlines the steps for staining cells in suspension or adherent cultures with FD-
1080 for fluorescence microscopy or flow cytometry.
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e Stock Solution Preparation: Prepare a 10 mM stock solution of FD-1080 in DMSO. This stock
solution should be stored at -20°C or -80°C and protected from light.[7]

e Working Solution Preparation: Dilute the stock solution with phosphate-buffered saline (PBS)
to a working concentration of 2-10 uM. The optimal concentration may vary depending on
the cell type and experimental conditions. Sterilize the working solution by passing it through
a 0.2 ym filter.[7]

o Cell Preparation:

o Suspension Cells: Centrifuge the cells to form a pellet, discard the supernatant, and wash
twice with PBS for 5 minutes each.[7]

o Adherent Cells: Remove the culture medium and treat with trypsin to detach the cells.
Centrifuge to collect the cells, remove the supernatant, and wash twice with PBS for 5
minutes each.[7]

e Staining: Add 1 mL of the FD-1080 working solution to the prepared cells and incubate at
room temperature for 10-30 minutes.[7]

e Washing: Centrifuge the stained cells at 400 x g for 3-4 minutes at 4°C and discard the
supernatant. Wash the cells twice with PBS for 5 minutes each.[7]

e Analysis: Resuspend the cells in 1 mL of PBS or serum-free medium for analysis by flow
cytometry or fluorescence microscopy.[7]

In Vivo Imaging in a Mouse Model

This protocol provides a general guideline for intravenous administration of FD-1080 for in vivo
imaging studies in mice.

e Working Solution Preparation: Prepare an 80 uM working solution of FD-1080. The
formulation may vary depending on the specific study requirements.[7]

o Administration: Administer 200 pL of the 80 yM FD-1080 working solution to the mouse via
intravenous injection.[7]
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e Imaging: Conduct in vivo imaging analysis 10-20 minutes post-injection using an appropriate

NIR-1l imaging system.[7]

Visualizing Mechanisms and Workflows

To further elucidate the applications of FD-1080, the following diagrams illustrate key signaling
pathways and experimental workflows.
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FD-1080 in Targeted Cancer Imaging and Photodynamic Therapy
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Caption: Workflow for targeted cancer imaging and therapy using FD-1080.
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Experimental Workflow for In Vivo Vascular Imaging with FD-1080
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Caption: Workflow for in vivo vascular imaging with FD-1080.

Conclusion
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FD-1080 is a powerful and versatile tool for biomedical research, offering unprecedented
capabilities for deep-tissue, high-resolution in vivo imaging. Its application in vascular imaging
and targeted cancer theranostics demonstrates its significant potential to advance our
understanding of complex biological processes and to contribute to the development of novel
diagnostic and therapeutic strategies. The protocols and data presented in this guide are
intended to provide a solid foundation for researchers and drug development professionals to
effectively utilize FD-1080 in their work. As research in the field of NIR-II fluorescence imaging
continues to expand, the applications of FD-1080 are expected to grow, further solidifying its
role as a key enabling technology in biomedicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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